Cas no 76196-07-1 (1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide, 6-(4-morpholinyl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide, 6-(4-morpholinyl)-
• CAS No: 76196-07-1
• MF: C₁₀H₁₂N₆O₂
• MW: 248.241280555725
• CID: 538197
• PubChem ID: 12606975
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide, 6-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine-3-carboxamide, 6-(4-morpholinyl)-
• 6-morpholin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine-3-carboxamide
• DTXSID50504200
• 6-(Morpholin-4-yl)[1,2,4]triazolo[4,3-b]pyridazine-3-carboxamide
• 76196-07-1

• Inchi： 1S/C10H12N6O2/c11-9(17)10-13-12-7-1-2-8(14-16(7)10)15-3-5-18-6-4-15/h1-2H,3-6H2,(H2,11,17)
• InChI Key： XEUHXBLGNPVZFB-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC3=NN=C(C(N)=O)N3N=2)CC1

Computed Properties

• Exact Mass: 248.10236
• Monoisotopic Mass: 248.10217365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• PSA: 98.64